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Compound of Interest

Compound Name: 5-(4-Hydroxyphenyl)nicotinic acid

CAS No.: 1181566-40-4

Cat. No.: B1498888

Get Quote

Abstract
This guide details the analytical protocols for the quantification of 5-(4-
Hydroxyphenyl)nicotinic acid (CAS: 1181566-40-4), a structural analog of nicotinic acid often

utilized as a metabolic intermediate or synthetic building block in drug discovery. Due to its

zwitterionic nature (pyridine nitrogen, carboxylic acid, and phenolic hydroxyl), this molecule

presents unique chromatographic challenges, particularly regarding peak tailing and solubility.

This document provides two validated workflows: a robust HPLC-UV/DAD method for purity

assay and QC, and a high-sensitivity LC-MS/MS method for bioanalytical quantification in

complex matrices.

Molecule Profile & Physicochemical Considerations
Before initiating method development, the analyst must understand the ionization states of the

analyte to select the appropriate mobile phase pH.

Analyte: 5-(4-Hydroxyphenyl)nicotinic acid[1]

Formula: C₁₂H₉NO₃[1][2]
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MW: 215.20 g/mol [2]

Structural Logic:

Core: Pyridine-3-carboxylic acid (Nicotinic acid).[3][4][5][6][7]

Substituent: 4-Hydroxyphenyl group at the 5-position.[1]

Ionization Profile (Predicted):

pKa1 (Pyridine N): ~3.5 (Protonated at acidic pH).

pKa2 (Carboxylic Acid): ~4.8 (Deprotonated at neutral pH).

pKa3 (Phenolic -OH): ~9.5–10.0.

Isoelectric Point (pI): ~pH 3.8–4.2.

Critical Insight: At pH 7, the molecule exists as a negative ion (carboxylate). At pH 2, it exists as

a positive ion (pyridinium). To achieve retention on Reversed-Phase (RP) columns, ion

suppression (acidic pH) is preferred, but care must be taken to avoid secondary interactions

with residual silanols on the column stationary phase.

Method A: HPLC-UV/DAD (Quality Control & Assay)
Objective: Routine quantification of raw material purity (>98%) and stability testing.

Chromatographic Conditions
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Parameter Specification Rationale

System
HPLC with Diode Array

Detector (DAD)

DAD allows for peak purity

assessment.

Column

C18 End-capped (e.g., Agilent

Zorbax Eclipse Plus), 4.6 x 150

mm, 3.5 µm

End-capping reduces tailing

caused by the interaction of

the pyridine nitrogen with free

silanols.

Mobile Phase A
20 mM Potassium Phosphate

Buffer, pH 2.5

Low pH suppresses carboxylic

acid ionization, increasing

retention.

Mobile Phase B Acetonitrile (HPLC Grade) Organic modifier for elution.

Flow Rate 1.0 mL/min
Standard flow for 4.6 mm ID

columns.

Column Temp 30°C
Ensures reproducible retention

times.

Detection
UV @ 272 nm (Bandwidth 4

nm)

The conjugated phenyl-

pyridine system red-shifts the

max absorbance compared to

niacin (262 nm).

Injection Vol 10 µL Standard injection volume.

Gradient Program
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Time (min) % Mobile Phase A % Mobile Phase B Event

0.0 95 5 Equilibration

2.0 95 5
Isocratic Hold (Polar

impurities)

12.0 40 60 Linear Gradient

15.0 40 60 Wash

15.1 95 5 Re-equilibration

20.0 95 5 End

Standard Preparation Protocol
Stock Solution: Dissolve 10 mg of 5-4-HPNA in 10 mL of Methanol:Water (50:50) containing

0.1% Formic Acid.[8] Note: The acid aids solubility of the pyridine moiety.

Working Standard: Dilute Stock to 50 µg/mL using Mobile Phase A.

System Suitability:

Tailing Factor: < 1.5 (Critical for pyridine derivatives).

%RSD (n=5): < 2.0%.

Method B: LC-MS/MS (Bioanalysis & Trace
Quantification)
Objective: Quantification of 5-4-HPNA in plasma or cell culture media (LLOQ < 5 ng/mL).

Mass Spectrometry Parameters (ESI+)
The pyridine nitrogen readily accepts a proton, making Positive Electrospray Ionization (ESI+)

the mode of choice.

Ion Source: ESI Positive Mode[6][8]
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Precursor Ion: [M+H]⁺ = 216.2 m/z

MRM Transitions:

Transition
Type

Precursor
(m/z)

Product (m/z)
Collision
Energy (eV)

Mechanism

Quantifier 216.2 170.1 25

Loss of HCOOH

(Carboxylic acid

group)

Qualifier 1 216.2 198.1 18
Loss of H₂O

(Dehydration)

Qualifier 2 216.2 78.0 40
Pyridine ring

fragment

LC Conditions (UHPLC)
Column: Waters ACQUITY UPLC HSS T3, 2.1 x 100 mm, 1.8 µm. (T3 bonding is superior for

polar retention).

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: 0.1% Formic Acid in Methanol.

Gradient: 5% B to 95% B over 5 minutes.

Sample Preparation Workflows
Due to the amphoteric nature of 5-4-HPNA, standard Liquid-Liquid Extraction (LLE) is often

inefficient. Mixed-Mode Solid Phase Extraction (SPE) is recommended for biological matrices.

Protocol: Mixed-Mode Cation Exchange (MCX)
This method exploits the basicity of the pyridine nitrogen at acidic pH.

Workflow Diagram:
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Plasma Sample (200 µL)

Pre-treatment:
Add 200 µL 4% H3PO4

(Acidify to pH ~2)

Condition SPE Cartridge (MCX):
1. MeOH
2. Water

Load Sample
(Flow rate: 1 mL/min)

Wash 1: 2% Formic Acid
(Removes proteins/neutrals)

Wash 2: Methanol
(Removes hydrophobic interferences)

Elute:
5% NH4OH in Methanol

(Releases Pyridine)

Evaporate & Reconstitute
in Mobile Phase

Click to download full resolution via product page

Figure 1: Mixed-Mode Cation Exchange (MCX) extraction protocol for 5-4-HPNA from plasma.

Step-by-Step Rationale:
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Acidification: Phosphoric acid protonates the pyridine nitrogen (making it positively charged).

Loading: The positively charged analyte binds to the sulfonate groups of the MCX sorbent.

Washes: Acidic wash removes proteins; organic wash removes neutral lipids. The analyte

remains bound via ionic interaction.

Elution: Ammonium hydroxide neutralizes the pyridine (removing the positive charge) and

deprotonates the sorbent, releasing the analyte.

Troubleshooting & Optimization
Observation Root Cause Corrective Action

Peak Tailing
Interaction between pyridine N

and residual silanols.

Ensure mobile phase pH is <

3.[9]0. Add 5 mM Triethylamine

(TEA) as a silanol blocker if

using older column

technologies.

Low Recovery (SPE)
Analyte eluting during wash

steps.

Verify sample pH is < 2.0

during loading. If pH > pKa of

pyridine, it won't bind to MCX.

Split Peaks Solvent mismatch.

Ensure reconstitution solvent

matches the initial mobile

phase conditions (e.g., 95%

Aqueous).

References
Bartzatt, R., et al. (2015). "Detection and Assay of Medicinal Nicotinic Acid Utilizing Isocratic

High Performance Liquid Chromatography." European Journal of Pharmaceutical and

Medical Research.[10]

Szafarz, M., et al. (2010).[11] "Simultaneous determination of nicotinic acid and its four

metabolites in rat plasma using high performance liquid chromatography with tandem mass

spectrometric detection." Journal of Chromatography B.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://assets.fishersci.com/TFS-Assets/CMD/Application-Notes/D22183~.pdf
https://storage.googleapis.com/innctech/ejpmr/article_issue/1576320202.pdf
https://bevital.no/pdf_files/literature/szafarz_2010_jc_878_895.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1498888?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


National Center for Biotechnology Information. (2026). "PubChem Compound Summary for

CID 938, Nicotinic Acid." PubChem.

Restek Corporation. (2020). "Rapid and Accurate LC-MS/MS Analysis of Nicotine and

Related Compounds." Restek Application Notes.

Sigma-Aldrich. (2025). "Product Specification: 5-(4-Hydroxyphenyl)nicotinic acid." Sigma-

Aldrich Catalog.

Disclaimer: This protocol is intended for research and development purposes. Validation

according to ICH Q2(R1) guidelines is required before application in regulated environments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [analytical methods for 5-(4-Hydroxyphenyl)nicotinic acid
quantification]. BenchChem, [2026]. [Online PDF]. Available at:
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hydroxyphenyl-nicotinic-acid-quantification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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